Cas no 32231-50-8 ((2R)-2-methylbutanoic acid)

• Product Name: (2R)-2-methylbutanoic acid
• CAS No: 32231-50-8
• MF: C₅H₁₀O₂
• MW: 102.131701946259
• MDL: MFCD09029093
• CID: 1063813
• PubChem ID: 6950479
• Update Time: 2025-10-18

(2R)-2-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• (R)-2-Methylbutanoic acid
• (R)-2-Methylbutyric Acid
• (2R)-(-)-2-methylbutyric acid
• (R)-2-Methylbutyric
• R-2 methyl butyric acid
• (-)-2-Methylbutanoic acid
• (-)-2-Methylbutyric acid
• (-)-alpha-Methylbutyric acid
• (2R)-2-Methylbutanoic acid
• (R)-(-)-2-Methylbutanoic acid
• (R)-(-)-2-Methylbutyric acid
• 32231-50-8
• CHEBI:45525
• (R)-2-Methylbutanoicacid
• DB03741
• NS00068272
• DTXSID8091536
• BDBM50412188
• DS-17164
• Butanoic acid, 2-methyl-, (2R)-
• AKOS005363826
• CHEMBL1162483
• CS-0130653
• (2R)-2-methylbutyric acid
• (R)-2-methyl-butyric acid
• PD007278
• EN300-100504
• Q27094645
• MFCD09029093
• (R)-2-methylbutanoate
• SCHEMBL186666
• (+-)-2-Methylbutanoic acid
• DB-310269
• STL164328
• (2R)-2-Methylbutanoic Acid; (-)-2-Methylbutanoic Acid; (R)-(-)-2-Methylbutanoic Acid;
• (2R)-2-methylbutanoic acid

• MDL： MFCD09029093
• Inchi： 1S/C5H10O2/c1-3-4(2)5(6)7/h4H,3H2,1-2H3,(H,6,7)/t4-/m1/s1
• InChI Key： WLAMNBDJUVNPJU-SCSAIBSYSA-N
• SMILES： OC([C@H](C)CC)=O

Computed Properties

• Exact Mass: 102.0681
• Monoisotopic Mass: 102.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 68.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 0.962±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 50 ºC (0.07 Torr)
• Flash Point: 73.4±6.9 ºC,
• Refractive Index: 1.4049 (589.3 nm 25 ºC)
• Solubility: Slightly soluble (23 g/l) (25 º C),
• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Methyl-branched fatty acids

Additional information on (2R)-2-methylbutanoic acid

Comprehensive Overview of (2R)-2-methylbutanoic acid (CAS No. 32231-50-8): Properties, Applications, and Industry Insights

(2R)-2-methylbutanoic acid (CAS No. 32231-50-8), also known as (R)-2-methylbutyric acid, is a chiral carboxylic acid with significant relevance in pharmaceuticals, flavorings, and specialty chemicals. This optically active compound belongs to the class of branched-chain fatty acids, characterized by its methyl group substitution at the alpha carbon. Its enantiomeric purity (R-configuration) makes it valuable for asymmetric synthesis and bioactivity studies, aligning with the growing demand for high-purity chiral intermediates in modern chemistry.

The compound’s molecular formula, C5H10O2, and molecular weight of 102.13 g/mol underscore its compact yet versatile structure. Its boiling point (≈176°C) and water solubility (moderate) are critical for industrial processing, particularly in flavor and fragrance formulations. Recent trends highlight its role in natural product synthesis, driven by consumer preferences for clean-label ingredients and sustainable sourcing. Researchers frequently search for "chiral building blocks for APIs" or "natural flavor enhancers," reflecting its dual utility in life sciences and food technology.

In the pharmaceutical sector, (2R)-2-methylbutanoic acid serves as a precursor for nonsteroidal anti-inflammatory drugs (NSAIDs) and antiviral agents. Its stereospecificity enhances drug efficacy while minimizing side effects—a key focus in "green chemistry" and "precision medicine" discussions. Analytical techniques like HPLC and NMR are employed to verify its enantiomeric excess (ee >98%), a metric highly cited in peer-reviewed journals.

The flavor industry leverages its pungent, cheesy aroma to create complex profiles in dairy analogs and fermented products. With the rise of plant-based diets, demand for natural flavor compounds like this has surged, as evidenced by Google Trends data on "vegan flavor additives." Regulatory compliance (GRAS status in some regions) further bolsters its adoption, though users often inquire about "CAS 32231-50-8 safety data" or "cosmetic-grade suppliers."

From a synthesis perspective, (2R)-2-methylbutanoic acid can be produced via enzymatic resolution or asymmetric hydrogenation, methods praised for low waste generation. This aligns with the "circular economy" movement, where queries like "biocatalytic production of chiral acids" gain traction. Its logP value (~1.3) also makes it a candidate for lipid-based drug delivery systems, a hot topic in "nanomedicine optimization."

In conclusion, CAS 32231-50-8 exemplifies the intersection of chirality, sustainability, and multifunctionality. Whether as a pharmaceutical intermediate or a flavor constituent, its applications resonate with contemporary scientific and consumer priorities. Future research may explore its potential in biodegradable polymers or bioactive coatings, areas frequently searched in material science forums.